2-[1-Allyl-3-cyano-4-[4-(dibutylamino)phenyl]-5-oxo-1,5-dihydro-2H-pyrrol-2-ylidene]malononitrile
2-[1-Allyl-3-cyano-4-[4-(dibutylamino)phenyl]-5-oxo-1,5-dihydro-2H-pyrrol-2-ylidene]malononitrile
Brand Name:
Vulcanchem
CAS No.:
113762-35-9
VCID:
VC0049765
InChI:
InChI=1S/C25H27N5O/c1-4-7-14-29(15-8-5-2)21-11-9-19(10-12-21)23-22(18-28)24(20(16-26)17-27)30(13-6-3)25(23)31/h6,9-12H,3-5,7-8,13-15H2,1-2H3
SMILES:
CCCCN(CCCC)C1=CC=C(C=C1)C2=C(C(=C(C#N)C#N)N(C2=O)CC=C)C#N
Molecular Formula:
C25H27N5O
Molecular Weight:
413.5 g/mol
2-[1-Allyl-3-cyano-4-[4-(dibutylamino)phenyl]-5-oxo-1,5-dihydro-2H-pyrrol-2-ylidene]malononitrile
CAS No.: 113762-35-9
Main Products
VCID: VC0049765
Molecular Formula: C25H27N5O
Molecular Weight: 413.5 g/mol
![2-[1-Allyl-3-cyano-4-[4-(dibutylamino)phenyl]-5-oxo-1,5-dihydro-2H-pyrrol-2-ylidene]malononitrile - 113762-35-9](/images/no_structure.jpg)
| CAS No. | 113762-35-9 |
|---|---|
| Product Name | 2-[1-Allyl-3-cyano-4-[4-(dibutylamino)phenyl]-5-oxo-1,5-dihydro-2H-pyrrol-2-ylidene]malononitrile |
| Molecular Formula | C25H27N5O |
| Molecular Weight | 413.5 g/mol |
| IUPAC Name | 2-[3-cyano-4-[4-(dibutylamino)phenyl]-5-oxo-1-prop-2-enylpyrrol-2-ylidene]propanedinitrile |
| Standard InChI | InChI=1S/C25H27N5O/c1-4-7-14-29(15-8-5-2)21-11-9-19(10-12-21)23-22(18-28)24(20(16-26)17-27)30(13-6-3)25(23)31/h6,9-12H,3-5,7-8,13-15H2,1-2H3 |
| Standard InChIKey | PBFVRMTZXJNIMC-UHFFFAOYSA-N |
| SMILES | CCCCN(CCCC)C1=CC=C(C=C1)C2=C(C(=C(C#N)C#N)N(C2=O)CC=C)C#N |
| Canonical SMILES | CCCCN(CCCC)C1=CC=C(C=C1)C2=C(C(=C(C#N)C#N)N(C2=O)CC=C)C#N |
| Synonyms | 2-[1-Allyl-3-cyano-4-[4-(dibutylamino)phenyl]-5-oxo-1,5-dihydro-2H-pyrrol-2-ylidene]malononitrile |
| PubChem Compound | 14070253 |
| Last Modified | Nov 11 2021 |
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